5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine

• IUPAC Name: 5,8-dimethoxy-4-methyl-N-(2-morpholin-4-ylethyl)quinolin-2-amine
• InChI: InChI=1S/C18H25N3O3/c1-13-12-16(19-6-7-21-8-10-24-11-9-21)20-18-15(23-3)5-4-14(22-2)17(13)18/h4-5,12H,6-11H2,1-3H3,(H,19,20)
• InChI Key: CRQGLGNPGWNDKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=CC(=C12)OC)OC)NCCN3CCOCC3
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine, also known as MEQ, is a synthetic compound that belongs to the class of quinoline derivatives. MEQ has shown potential in scientific research for its ability to interact with various biological targets.

Mechanism of Action

5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine acts as a partial agonist at the 5-HT2A receptor, which means that it can both activate and block the receptor. This interaction can lead to changes in the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has also been found to interact with other biological targets, including the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
Studies have shown that 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine can induce changes in behavior, perception, and mood. It has been found to have psychoactive effects similar to those of hallucinogenic drugs such as LSD and psilocybin. 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has also been found to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression disorders.

Advantages and Limitations for Lab Experiments

5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has several advantages as a research tool. It has a high affinity for the 5-HT2A receptor, making it a useful tool for studying the receptor's function. 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine is also relatively easy to synthesize and purify, making it readily available for research. However, 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has limitations as a research tool. Its psychoactive effects make it difficult to study in vivo, and its partial agonist activity at the 5-HT2A receptor can lead to complex and unpredictable effects.

Future Directions

5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has shown potential as a research tool for studying the 5-HT2A receptor and its role in various neurological disorders. Future research could focus on developing more selective ligands for the receptor to better understand its function. 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine could also be studied in combination with other drugs to explore potential synergistic effects. Additionally, 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine could be studied in animal models to better understand its effects in vivo.

Synthesis Methods

5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine can be synthesized through a multi-step process involving the reaction of 2-amino-5,8-dimethoxyquinoline with 4-morpholineethanamine and 4-methylbenzaldehyde. The final product is obtained through purification and isolation.

Scientific Research Applications

5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has been studied for its potential in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has been found to have a high affinity for serotonin receptors, particularly the 5-HT2A receptor. This receptor is known to play a crucial role in the regulation of mood, cognition, and perception. 5,8-dimethoxy-4-methyl-N-[2-(4-morpholinyl)ethyl]-2-quinolinamine has also been studied for its potential in treating various neurological disorders, including anxiety, depression, and schizophrenia.